Copper chlorophyllin
Copper chlorophyllin
Brand Name:
Vulcanchem
CAS No.:
65963-40-8
VCID:
VC0033717
InChI:
InChI=1S/C34H36N4O6.Cu/c1-7-19-15(3)23-12-25-17(5)21(9-10-29(39)40)32(37-25)22(11-30(41)42)33-31(34(43)44)18(6)26(38-33)14-28-20(8-2)16(4)24(36-28)13-27(19)35-23;/h7,12-14,17,21,35,43-44H,1,8-11H2,2-6H3,(H,39,40)(H,41,42);/q;+2/p-2/t17-,21-;/m0./s1
SMILES:
CCC1=C(C2=NC1=CC3=C(C(=C([O-])[O-])C(=N3)C(=C4C(C(C(=N4)C=C5C(=C(C(=C2)N5)C=C)C)C)CCC(=O)O)CC(=O)O)C)C.[Cu+2]
Molecular Formula:
C34H34CuN4O6
Molecular Weight:
658.2 g/mol
Copper chlorophyllin
CAS No.: 65963-40-8
Main Products
VCID: VC0033717
Molecular Formula: C34H34CuN4O6
Molecular Weight: 658.2 g/mol
CAS No. | 65963-40-8 |
---|---|
Product Name | Copper chlorophyllin |
Molecular Formula | C34H34CuN4O6 |
Molecular Weight | 658.2 g/mol |
IUPAC Name | copper;[(17S,18S)-18-(2-carboxyethyl)-20-(carboxymethyl)-12-ethenyl-7-ethyl-3,8,13,17-tetramethyl-18,23-dihydro-17H-porphyrin-2-ylidene]methanediolate |
Standard InChI | InChI=1S/C34H36N4O6.Cu/c1-7-19-15(3)23-12-25-17(5)21(9-10-29(39)40)32(37-25)22(11-30(41)42)33-31(34(43)44)18(6)26(38-33)14-28-20(8-2)16(4)24(36-28)13-27(19)35-23;/h7,12-14,17,21,35,43-44H,1,8-11H2,2-6H3,(H,39,40)(H,41,42);/q;+2/p-2/t17-,21-;/m0./s1 |
Standard InChIKey | WPBQCXCSXYDWNY-PVMVIUQGSA-L |
Isomeric SMILES | CCC1=C(C2=NC1=CC3=C(C(=C([O-])[O-])C(=N3)C(=C4[C@H]([C@@H](C(=N4)C=C5C(=C(C(=C2)N5)C=C)C)C)CCC(=O)O)CC(=O)O)C)C.[Cu+2] |
SMILES | CCC1=C(C2=NC1=CC3=C(C(=C([O-])[O-])C(=N3)C(=C4C(C(C(=N4)C=C5C(=C(C(=C2)N5)C=C)C)C)CCC(=O)O)CC(=O)O)C)C.[Cu+2] |
Canonical SMILES | CCC1=C(C2=NC1=CC3=C(C(=C([O-])[O-])C(=N3)C(=C4C(C(C(=N4)C=C5C(=C(C(=C2)N5)C=C)C)C)CCC(=O)O)CC(=O)O)C)C.[Cu+2] |
Synonyms | Chlorophyllins copper complex,sodium andpotassium salts;Ccris 5196;Chlorophyl cu complex;Chlorophyllin copper sodium salt;Chlorophyllin, copper sodium complex (8ci);Herbal Lcnvri Extract |
PubChem Compound | 22833293 |
Last Modified | Nov 09 2021 |
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